1H-Benzimidazole-2-carboxylic acid hydrate

Specification

• CAS No.: 849776-47-2
• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 1H-benzimidazole-2-carboxylic acid;hydrate
• Standard InChI: InChI=1S/C8H6N2O2.H2O/c11-8(12)7-9-5-3-1-2-4-6(5)10-7;/h1-4H,(H,9,10)(H,11,12);1H2
• Standard InChI Key: YQHUUYLPOCNBKD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=N2)C(=O)O.O
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=O)O.O

Introduction

Chemical Identity and Structure

1H-Benzimidazole-2-carboxylic acid hydrate consists of a benzimidazole scaffold with a carboxylic acid functional group at position 2, crystallized with one molecule of water. This heterocyclic compound represents an important class of molecules with potential applications in various chemical and pharmaceutical applications.

Nomenclature and Identifiers

The compound is known by several synonyms in chemical databases and commercial catalogs. These alternative names provide different perspectives on its chemical structure and composition.

Identifier Type	Value
CAS Number	849776-47-2
Molecular Formula	C₈H₈N₂O₃
Molecular Weight	180.16100 g/mol
SMILES Notation	C1=CC=C2C(=C1)NC(=N2)C(=O)O.O
InChI Key	YQHUUYLPOCNBKD-UHFFFAOYSA-N
Exact Mass	180.05300

Common synonyms for this compound include:

• 2-Carboxy-1H-benzimidazole hydrate

• 1H-Benzimidazole-2-carboxylic acid monohydrate

• 1H-benzo[d]imidazole-2-carboxylic acid hydrate

• C₈H₆N₂O₂·H₂O

The systematic naming follows IUPAC conventions, reflecting both the core benzimidazole structure and the presence of the carboxylic acid functional group, along with the hydrate form indicating incorporation of water in the crystal structure.

Physicochemical Properties

Understanding the physicochemical properties of 1H-Benzimidazole-2-carboxylic acid hydrate is essential for its handling, storage, and application in chemical research and synthesis. These properties determine its behavior in various reaction conditions and environments.

Physical Properties

The physical characteristics of 1H-Benzimidazole-2-carboxylic acid hydrate are summarized in the following table:

Property	Value
Physical State	Solid (crystalline)
Melting Point	169-171°C
Boiling Point	539.3°C at 760 mmHg
Flash Point	280°C
Polar Surface Area (PSA)	75.21000
LogP	1.19680

The relatively high melting and boiling points suggest strong intermolecular forces in the crystal structure, likely due to hydrogen bonding between the carboxylic acid group, the nitrogen atoms in the benzimidazole ring, and the water molecule. The moderate LogP value indicates a balance between hydrophilic and lipophilic properties, which can be advantageous for certain applications requiring partial solubility in both aqueous and organic media.

Category	Information
Hazard Classification	Xi: Irritant
Risk Statements	41 (Risk of serious damage to eyes)
Safety Statements	26-39 (In case of contact with eyes, rinse immediately with plenty of water and seek medical advice; Wear eye/face protection)
WGK Germany	3 (Severe hazard to waters)

Based on this safety profile, appropriate personal protective equipment (PPE) should be used when handling this compound, including eye protection, gloves, and laboratory coat. Adequate ventilation should be maintained in the working area.

Specification	Details
Purity	90% to 97% (depending on supplier)
Packaging	Amber Glass Bottle, 5g
Product ID	18525703 (Thermo Scientific)
HS Code	2933990090; 2933998090

The variations in purity levels may impact the compound's performance in sensitive applications, particularly those requiring high chemical purity such as pharmaceutical research or fine chemical synthesis.

Import and Regulatory Information

For commercial and regulatory purposes, the following information is relevant:

• Harmonized System (HS) Code: 2933990090

• Tax information: VAT: 17.0%; Tax rebate rate: 13.0%

• Tariff information: MFN tariff: 6.5%; General tariff: 20.0%

These codes and rates are important for international trade and customs classification of the compound.